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Compound of Interest

Compound Name: Butamirate Citrate

Cat. No.: B195422 Get Quote

Technical Support Center: Butamirate Citrate
This guide provides researchers, scientists, and drug development professionals with essential

information for addressing solubility challenges encountered when working with Butamirate
Citrate in experimental buffers.

Frequently Asked Questions (FAQs)
Q1: What is Butamirate Citrate and what are its primary uses in research?

Butamirate Citrate is a centrally-acting non-opioid antitussive agent used for the symptomatic

treatment of non-productive (dry) cough.[1][2] In a research context, it is often used in studies

related to respiratory pharmacology and the evaluation of antitussive drugs.[3] It is believed to

act on the cough center in the medulla oblongata.[1][4] Additionally, it has been reported to

have anti-inflammatory and anticholinergic effects, and it may reduce bronchospasm through a

peripheral mechanism.[1][5][6]

Q2: What are the key physicochemical properties of Butamirate Citrate that I should be aware

of?

Butamirate Citrate is a white solid that is hygroscopic.[1][7] It is the citrate salt of the

butamirate ester base, a form chosen to enhance its stability and water solubility for

pharmaceutical formulations.[3] Key properties are summarized in the table below.
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Property Value Reference

Molecular Weight 499.6 g/mol [3][8]

Melting Point 66-75°C [1][4][7][9]

LogP (n-octanol/water) 1.83 [4][10]

pKa (Strongest Basic) 8.62 [11]

Q3: I am observing precipitation when dissolving Butamirate Citrate in my neutral pH buffer.

Why is this happening?

Butamirate Citrate's solubility in aqueous solutions is highly dependent on pH.[10] It exhibits

greater solubility under acidic conditions and is poorly soluble in neutral to alkaline aqueous

media.[10] At a neutral pH of 7.0, its solubility is as low as 0.45 mg/mL.[10] The precipitation

you are observing is likely due to the low intrinsic solubility of the compound at neutral pH.

Q4: How does pH affect the stability of Butamirate Citrate in solution?

Butamirate Citrate is susceptible to hydrolysis, and its degradation rate is pH-dependent. The

hydrolysis process yields two main metabolites: 2-phenylbutyric acid and

diethylaminoethoxyethanol.[3] The compound shows maximum stability in a near-neutral pH

range (around 6-7).[3] Degradation significantly increases at pH values below 3 and above 9.

[3] Therefore, while acidic conditions improve solubility, they may compromise the long-term

stability of the compound in your experimental setup.

Q5: Can I use organic solvents to prepare a stock solution?

Yes, Butamirate Citrate is soluble in several organic solvents. It is reported to be soluble in

Dimethyl Sulfoxide (DMSO), with solubility exceeding 125 mg/mL, as well as slightly soluble in

chloroform and methanol.[1][7][10] Preparing a concentrated stock solution in a suitable

organic solvent like DMSO is a common strategy. However, it is crucial to consider the

tolerance of your experimental system (e.g., cell culture, enzyme assay) to the final

concentration of the organic solvent.
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Issue: Poor Solubility in Aqueous Buffers
Root Cause Analysis:

The solubility of Butamirate Citrate is pH-dependent, with significantly higher solubility in

acidic conditions compared to neutral or alkaline buffers.[10]

Solutions:

pH Adjustment: The most effective method to increase aqueous solubility is to lower the pH

of your buffer. As indicated in the table below, decreasing the pH from 7.0 to 1.2 can increase

solubility by over fourfold.[10]

Recommendation: Prepare your buffer at a pH between 4 and 6 for improved solubility

while minimizing rapid degradation that occurs at very low pH.[3][10]

Use of Co-solvents: If your experimental design permits, the addition of a small percentage

of a water-miscible organic solvent can enhance solubility.

Recommendation: Prepare a high-concentration stock solution in DMSO and then dilute it

into your aqueous buffer.[5] Ensure the final concentration of DMSO is compatible with

your assay.

Temperature Adjustment: Increasing the temperature can enhance the solubility of many

compounds.[10]

Recommendation: Gently warm the buffer while dissolving the Butamirate Citrate.

However, be mindful of the compound's thermal stability limitations.[10]

Quantitative Solubility Data
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Solvent/Buffer
System

pH Solubility (mg/mL) Reference

Aqueous System 1.2 1.85 [10]

Acetate Buffer 4.5 0.78 [10]

Phosphate Buffer 6.8 0.52 [10]

Aqueous System 7.0 0.45 [10]

Dimethyl Sulfoxide

(DMSO)
N/A >125 [5][10]

Experimental Protocols
Protocol 1: Preparation of an Acidic Buffer Stock
Solution (e.g., 1 mg/mL)

Buffer Preparation: Prepare a 50 mM sodium acetate buffer and adjust the pH to 4.5 using

acetic acid.

Weighing: Accurately weigh the desired amount of Butamirate Citrate powder. For a 10 mL

solution, weigh 10 mg.

Dissolution: Add the Butamirate Citrate powder to the acetate buffer.

Mixing: Vortex or stir the solution until the powder is completely dissolved. Gentle warming

(e.g., to 37°C) can be applied to aid dissolution.[5]

Sterilization (if required): Filter-sterilize the solution using a 0.22 µm syringe filter compatible

with your buffer system.

Protocol 2: Preparation of a Concentrated DMSO Stock
Solution (e.g., 100 mg/mL)

Solvent Preparation: Use anhydrous, research-grade DMSO.
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Weighing: In a sterile environment (if for cell-based assays), weigh the desired amount of

Butamirate Citrate. For a 1 mL solution, weigh 100 mg.

Dissolution: Add the Butamirate Citrate to the DMSO.

Mixing: Vortex the solution until the compound is fully dissolved. An ultrasonic bath can be

used to facilitate this process.[5]

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[5][6] When needed, thaw an aliquot and dilute it to the final desired

concentration in your experimental buffer immediately before use.

Visualizations
Logical Workflow for Troubleshooting Solubility Issues
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Start: Solubility Issue Identified

Initial Assessment

Solution Pathways

Verification & Final Application

Precipitation or incomplete dissolution of Butamirate Citrate observed

Is the buffer pH neutral or alkaline?

Is the solvent purely aqueous?

No

Lower buffer pH to 4.0-6.0

Yes

Prepare a concentrated stock in DMSO

Yes

Gently warm the solution

No, but still an issue

Confirm complete dissolution

Ensure final solvent/pH is compatible with the experimental system

Proceed with Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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